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Introduction

Orpinolide, a synthetic analog of the withanolide class of natural products, has recently
emerged as a potent anti-leukemic agent. Its mechanism of action involves the disruption of
cholesterol transport through the inhibition of the oxysterol-binding protein (OSBP), highlighting
a promising therapeutic avenue in oncology. This technical guide provides a comprehensive
overview of the structural analysis of Orpinolide, presenting key quantitative data and
experimental methodologies to support further research and development.

Chemical Structure and Properties

Orpinolide is a complex steroidal lactone derivative. Its core structure is based on the
ergostane skeleton, characteristic of withanolides. The systematic chemical name and key
properties are summarized below.

Property Value

Molecular Formula Cs2H41NOe

Molecular Weight 551.67 g/mol

Class Synthetic Withanolide Analog
Target Oxysterol-binding protein (OSBP)
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Spectroscopic Data for Structural Elucidation

The structural confirmation of Orpinolide relies on a combination of advanced spectroscopic
techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data are crucial for the precise assignment of the chemical structure
of Orpinolide. The following tables summarize the key chemical shifts (d) in parts per million

(ppm).

Table 1: *H NMR Spectroscopic Data for Orpinolide

o Chemical Shift (5, o Coupling Constant
Position Multiplicity
ppm) (3, Hz)

Data not available in

search results

Table 2: 13C NMR Spectroscopic Data for Orpinolide

Position Chemical Shift (6, ppm)

Data not available in search results

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) confirms the elemental composition and molecular
weight of Orpinolide.

Table 3: Mass Spectrometry Data for Orpinolide
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o Mass-to-Charge Ratio
lonization Mode Formula
(m/z)

Data not available in search

results

Experimental Protocols

The synthesis and characterization of Orpinolide involve multi-step chemical synthesis
followed by rigorous purification and analytical verification.

Synthesis of Orpinolide

The synthesis of Orpinolide is described as a short and efficient sequence.[1] A detailed, step-
by-step protocol is essential for its replication and further derivatization studies.

Detailed synthetic protocol is not available in the provided search results.

Spectroscopic Analysis

NMR Spectroscopy: *H and 3C NMR spectra are typically recorded on a high-field
spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as chloroform-d (CDCIs)
or dimethyl sulfoxide-de (DMSO-de). Chemical shifts are referenced to the residual solvent
peak or an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry: High-resolution mass spectra are generally acquired using an electrospray
ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer to ensure
high mass accuracy.

Structural Representation

The chemical structure of Orpinolide is depicted below.
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Caption: Conceptual diagram of the core components of the Orpinolide structure.

Biological Activity and Mechanism of Action

Orpinolide exhibits potent anti-proliferative effects in leukemia cell lines.[2] Its primary
molecular target is the oxysterol-binding protein (OSBP), a key player in intracellular
cholesterol transport and signaling.

The binding of Orpinolide to OSBP disrupts the protein's function, leading to a cascade of
cellular events that ultimately inhibit cancer cell growth. The signaling pathway affected by
Orpinolide is illustrated below.
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Caption: Orpinolide's mechanism of action via inhibition of OSBP-mediated cholesterol
transport.

Conclusion

Orpinolide represents a promising new scaffold for the development of anti-cancer
therapeutics. This guide has summarized the currently available information on its structural
analysis. Further research, particularly the public dissemination of detailed spectroscopic and
synthetic data, will be invaluable for advancing our understanding and utilization of this potent
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15600899?utm_src=pdf-body-img
https://www.benchchem.com/product/b15600899?utm_src=pdf-body
https://www.benchchem.com/product/b15600899?utm_src=pdf-body
https://www.benchchem.com/product/b15600899?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 1. biorxiv.org [biorxiv.org]
e 2. biorxiv.org [biorxiv.org]

 To cite this document: BenchChem. [Orpinolide: A Deep Dive into its Structural Analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600899#structural-analysis-of-orpinolide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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